Azido-Thalidomide

• CAS No.: 2098488-36-7
• Product Name: Azido-Thalidomide
• Molecular Formula: C19H20N6O6
• Molecular Weight: 428.41
• IUPAC Name: N-(4-azidobutyl)-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide
• Standard InChI: InChI=1S/C19H20N6O6/c20-24-22-9-2-1-8-21-15(27)10-31-13-5-3-4-11-16(13)19(30)25(18(11)29)12-6-7-14(26)23-17(12)28/h3-5,12H,1-2,6-10H2,(H,21,27)(H,23,26,28)
• Standard InChIKey: USWFAZSQVLTHHA-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC(=O)C1N2C(=O)C3=C(C2=O)C(=CC=C3)OCC(=O)NCCCCN=[N+]=[N-]
• Appearance: Solid powder
• Description: Azido-Thalidomide is a clickable Thalidomide derivative, used as a building block for cereblon. Azido-Thalidomide targets PROTACs by hijacking cereblon as the E3 ubiquitin ligase component.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Azido-Thalidomide; AzidoThalidomide; Azido Thalidomide
• Reference: 1: Capitosti SM, Hansen TP, Brown ML. Facile synthesis of an azido-labeled thalidomide analogue. Org Lett. 2003 Aug 7;5(16):2865-7. PubMed PMID: 12889894.
• PubChem Compound: 131704500
• Last Modified: Nov 11 2021